Cas no 1806693-47-9 (1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one
• CAS No: 1806693-47-9
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• CID: 5008148
• Update Time: 2025-05-24

1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one

• Inchi： 1S/C10H10ClFO/c1-6-5-8(3-4-9(6)12)10(11)7(2)13/h3-5,10H,1-2H3
• InChI Key： BREGVGLTSCOIKB-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one

Introduction to 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one (CAS No. 1806693-47-9) and Its Applications in Modern Chemical Biology

1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1806693-47-9, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a chlorinated ketone moiety attached to a propyl chain with a fluoro-substituted methylphenyl group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one consists of a central carbonyl group (C=O) flanked by a chloro-substituted carbon and an alkyl chain, which is further functionalized with a phenyl ring bearing both a fluoro atom at the 4-position and a methyl group at the 3-position. This specific arrangement imparts distinct reactivity patterns, making it a useful building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinity to biological targets. The presence of the fluoro group in 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one contributes to these desirable properties, while the chloro substituent offers additional handles for further chemical modification via nucleophilic substitution reactions. This dual functionality has been exploited in the synthesis of various heterocyclic scaffolds, including those relevant to drug discovery.

One of the most compelling applications of 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one is in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, researchers have leveraged this compound to create analogs of serine protease inhibitors, which are critical in treating conditions such as cancer, inflammation, and infectious diseases. The methylphenyl moiety provides steric hindrance and electronic tuning capabilities, allowing for precise optimization of binding interactions with protein active sites. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes like matrix metalloproteinases (MMPs), which play a key role in tissue degradation and wound healing.

Furthermore, the growing interest in fluorinated compounds has extended to the field of agrochemicals, where 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one has been investigated as a precursor for developing novel pesticides with improved efficacy and environmental safety. The fluoro group enhances the lipophilicity of agrochemicals, facilitating better absorption by plant tissues while minimizing off-target effects. Recent advances in green chemistry have also prompted exploration of this compound's role in sustainable synthesis pathways, where its reactivity allows for efficient construction of complex molecules with minimal waste.

The synthetic utility of 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one extends beyond pharmaceuticals and agrochemicals. In materials science, for example, its ability to undergo cross-coupling reactions makes it a candidate for producing advanced polymers with tailored properties. These polymers could find applications in electronics, coatings, and biomedical devices due to their thermal stability and mechanical strength. The versatility of this compound underscores its importance as a chemical intermediate across multiple disciplines.

Recent research has also highlighted the potential of 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one in medicinal chemistry through its incorporation into drug-like scaffolds exhibiting antiviral and anticancer properties. By modifying its structure through functional group interconversion or heterocyclic ring formation, scientists have generated libraries of compounds capable of disrupting viral replication or inhibiting tumor growth. Notably, computational modeling studies have predicted that certain derivatives may interact with key viral proteases or kinases, offering promising leads for future drug development.

The industrial production of 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one has been optimized to ensure high yield and purity while adhering to environmental regulations. Advances in catalytic processes have enabled more efficient synthetic routes, reducing reliance on hazardous reagents and minimizing byproduct formation. These improvements align with global efforts to promote sustainable manufacturing practices within the chemical industry.

Looking ahead, the continued exploration of 1-Chloro-1-(4-fluoro-3-methylphenyl)propan-2-one is expected to yield further breakthroughs in drug discovery and material science. Its unique structural features provide an excellent platform for innovation, particularly as computational methods become more sophisticated in predicting molecular behavior. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible applications that benefit society.